Stabilization of α-nickel hydoxide in the presence of organic additives: chemical route to bulk synthesis
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9930301285
Abstract
Organic molecules such as glucose or lactose mediate the synthesis and stabilize α-nickel hydroxide in a simple precipitation reaction, while, in the absence of these additives, β-nickel hydroxide is formed. The additives are not incorporated in the product phase.
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